Cas no 140401-07-6 (Phenol, 4-[5-(phenylmethoxy)-2-pyrimidinyl]-)
140401-07-6 structure
Product Name:Phenol, 4-[5-(phenylmethoxy)-2-pyrimidinyl]-
CAS No:140401-07-6
MF:C17H14N2O2
MW:278.305263996124
CID:1297977
PubChem ID:135744190
Update Time:2025-04-20
Phenol, 4-[5-(phenylmethoxy)-2-pyrimidinyl]- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 4-[5-(phenylmethoxy)-2-pyrimidinyl]-
- 4-(5-phenylmethoxy-1H-pyrimidin-2-ylidene)cyclohexa-2,5-dien-1-one
- SCHEMBL6534698
- LUMGYHFEIGMXRH-UHFFFAOYSA-N
- 5-Benzyloxy-2-(4-hydroxyphenyl)pyrimidine
- 5-Benzyloxy-2- (4-hydroxyphenyl) pyrimidine
- 4-[5-(Benzyloxy)pyrimidin-2(1H)-ylidene]cyclohexa-2,5-dien-1-one
- DTXSID00627751
- 140401-07-6
-
- Inchi: 1S/C17H14N2O2/c20-15-8-6-14(7-9-15)17-18-10-16(11-19-17)21-12-13-4-2-1-3-5-13/h1-11,20H,12H2
- InChI Key: LUMGYHFEIGMXRH-UHFFFAOYSA-N
- SMILES: O(C1C=NC(C2C=CC(=CC=2)O)=NC=1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 278.10562
- Monoisotopic Mass: 278.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 55.2Ų
Experimental Properties
- PSA: 55.24
Phenol, 4-[5-(phenylmethoxy)-2-pyrimidinyl]- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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